N-(2,5-dimethylphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H21N3O2S/c1-14-4-5-15(2)18(12-14)22-19(24)13-26-20-21-10-11-23(20)16-6-8-17(25-3)9-7-16/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: QPZVGERSTUHZMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that belongs to the class of imidazole-based thioacetamides. It is a promising compound in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Anticancer Activities

• Synthesis and Anticancer Activities : A series of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives were synthesized and showed reasonable anticancer activity against various human tumor cell lines, particularly against melanoma-type cell lines. The synthesis involved reacting 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione derivatives with 2-chloro-N-(thiazol-2-yl)acetamide compounds. The structural confirmation was achieved using IR, 1H NMR, and mass spectra (Duran & Demirayak, 2012).

Anticonvulsant Activity

• Evaluation of Anticonvulsant Activity : Research on omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives highlighted their anticonvulsant properties against seizures induced by maximal electroshock (MES). The study indicated that 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide was the most active compound, suggesting the therapeutic potential of such derivatives in managing seizures (Aktürk et al., 2002).

Synthesis and Characterization

• pKa Determination of Derivatives : The study focused on the synthesis of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(benzothiazole-2-yl) acetamide derivative compounds. The structural confirmation was provided by 1H NMR, FTIR, MS, and elemental analysis, with pKa values determined via UV spectroscopic studies. This research contributes to understanding the chemical properties and potential applications of these compounds (Duran & Canbaz, 2013).

Miscellaneous Applications

• Synthesis of Carbon-11-Labeled Tracers : Another innovative application involved the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for potential use in PET tracers, aiming at imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). This work underscores the role of these compounds in diagnostic imaging and provides a basis for further exploration in medical imaging (Gao, Wang, & Zheng, 2016).